Ethyl 6-(chloromethyl)pyridine-2-carboxylate
Cat. No. B1590915
M. Wt: 199.63 g/mol
InChI Key: UBRNJYSCVHFYDB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
|
REACTION_SMILES
|
[OH:5][CH2:6][c:7]1[cH:8][cH:9][cH:10][c:11]([C:13](=[O:14])[O:15][CH2:16][CH3:17])[n:12]1.[S:1]([Cl:2])([Cl:3])=[O:4]>>[Cl:3][CH2:6][c:7]1[cH:8][cH:9][cH:10][c:11]([C:13](=[O:14])[O:15][CH2:16][CH3:17])[n:12]1
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CCOC(=O)c1cccc(CO)n1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
O=S(Cl)Cl
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CCOC(=O)c1cccc(CCl)n1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
